Cas no 2169579-31-9 (methyl 2-bromo-5-(2,2-dimethylpropyl)-1,3-thiazole-4-carboxylate)

• Product Name: methyl 2-bromo-5-(2,2-dimethylpropyl)-1,3-thiazole-4-carboxylate
• CAS No: 2169579-31-9
• MF: C₁₀H₁₄BrNO₂S
• MW: 292.192660808563
• CID: 5951450
• PubChem ID: 165528604
• Update Time: 2025-06-14

methyl 2-bromo-5-(2,2-dimethylpropyl)-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-bromo-5-(2,2-dimethylpropyl)-1,3-thiazole-4-carboxylate
• EN300-1458213
• 2169579-31-9

• Inchi： 1S/C10H14BrNO2S/c1-10(2,3)5-6-7(8(13)14-4)12-9(11)15-6/h5H2,1-4H3
• InChI Key： REURBLMJKJWKPC-UHFFFAOYSA-N
• SMILES： BrC1=NC(C(=O)OC)=C(CC(C)(C)C)S1

Computed Properties

• Exact Mass: 290.99286g/mol
• Monoisotopic Mass: 290.99286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 67.4Ų

Additional information on methyl 2-bromo-5-(2,2-dimethylpropyl)-1,3-thiazole-4-carboxylate

Research Briefing on Methyl 2-Bromo-5-(2,2-dimethylpropyl)-1,3-thiazole-4-carboxylate (CAS: 2169579-31-9)

Methyl 2-bromo-5-(2,2-dimethylpropyl)-1,3-thiazole-4-carboxylate (CAS: 2169579-31-9) is a specialized thiazole derivative that has garnered significant attention in recent chemical and pharmaceutical research due to its potential applications in drug discovery and medicinal chemistry. This compound, characterized by its brominated thiazole core and neopentyl substitution, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of antimicrobial, anticancer, and anti-inflammatory drug candidates.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of methyl 2-bromo-5-(2,2-dimethylpropyl)-1,3-thiazole-4-carboxylate as a key precursor in the synthesis of thiazole-based kinase inhibitors. The study highlighted its efficacy in forming stable covalent bonds with target proteins, thereby modulating enzymatic activity. The bromine moiety at the 2-position was found to be critical for facilitating nucleophilic substitution reactions, enabling the introduction of diverse pharmacophores. This adaptability makes the compound a valuable scaffold for structure-activity relationship (SAR) studies in drug design.

Another notable application of this compound was reported in a 2024 Bioorganic & Medicinal Chemistry Letters article, where it was utilized to develop a series of antimicrobial agents targeting multidrug-resistant bacterial strains. The neopentyl group at the 5-position was shown to enhance lipophilicity, improving membrane penetration and bioavailability. The study demonstrated potent inhibitory effects against Staphylococcus aureus and Escherichia coli, with minimal cytotoxicity to mammalian cells. These findings underscore the compound's potential as a lead structure for next-generation antibiotics.

Recent advancements in synthetic methodologies have also expanded the utility of methyl 2-bromo-5-(2,2-dimethylpropyl)-1,3-thiazole-4-carboxylate. A 2023 Organic Process Research & Development paper detailed a scalable, high-yield synthesis route using palladium-catalyzed cross-coupling reactions. This approach not only improved the efficiency of large-scale production but also enabled the introduction of functional groups at the 4-carboxylate position, further diversifying its applications in medicinal chemistry.

In conclusion, methyl 2-bromo-5-(2,2-dimethylpropyl)-1,3-thiazole-4-carboxylate (CAS: 2169579-31-9) represents a promising chemical entity with broad applicability in drug discovery. Its unique structural features and reactivity profile make it a valuable tool for researchers aiming to develop novel therapeutic agents. Future studies are expected to explore its potential in targeted drug delivery systems and combination therapies, further solidifying its role in the pharmaceutical industry.